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Compound of Interest

Compound Name: GSK494581A

Cat. No.: B15604562 Get Quote

IMMEDIATE ACTION REQUIRED: Obtain Safety Data Sheet (SDS)

The formal, regulated disposal procedures for GSK494581A are not publicly available. The

most critical first step for ensuring the safe handling and disposal of this or any research

chemical is to obtain the manufacturer- or supplier-specific Safety Data Sheet (SDS). This

document contains vital, detailed information regarding the compound's hazards, handling,

storage, and emergency measures. Researchers, scientists, and drug development

professionals are strongly advised to contact their supplier (e.g., MedchemExpress, DC

Chemicals) to request the SDS for GSK494581A before proceeding with any disposal

protocols.[1][2][3]

In the absence of a specific SDS, the following guidelines provide a general framework for the

safe management of research-grade chemical waste. These are not a substitute for the explicit

instructions that will be found in the SDS.

General Step-by-Step Disposal Protocol for
Research Chemicals

Do Not Dispose Down the Drain: Organic compounds and other hazardous chemicals should

never be poured down the sink as a method of disposal.[4][5][6] This can lead to

environmental contamination and unexpected chemical reactions within the drainage

system.
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Consult Your Institutional Environmental Health & Safety (EHS) Office: Every research

institution has an EHS or equivalent safety office responsible for managing hazardous waste.

[4][7] They will provide specific guidance and resources for chemical disposal that are

compliant with local and national regulations.

Properly Label Waste Containers: All chemical waste containers must be clearly and

accurately labeled.[7][8][9] The label should include the full chemical name (no

abbreviations), concentration, and any known hazards.

Segregate Chemical Waste: Do not mix different chemical wastes unless explicitly instructed

to do so by a verified protocol.[8][10][11] Incompatible chemicals can react violently or

produce toxic gases.[8] As a best practice, different classes of organic solvents (e.g.,

halogenated vs. non-halogenated) should be collected in separate, designated containers.

[12][13]

Use Appropriate Waste Containers: Waste should be stored in containers that are chemically

compatible with the substance.[8][10] Often, the original container is a suitable choice if it is

in good condition.[8] Containers must have a secure, leak-proof lid and be stored in a

designated and properly ventilated "Satellite Accumulation Area" within the laboratory.[4][8]

Arrange for Professional Disposal: Once the waste container is ready for disposal (typically

when it is about three-quarters full), follow your institution's procedures to arrange for pickup

by a licensed hazardous waste disposal service.[7][9][11]

Summary of GSK494581A Chemical Properties
The following table summarizes the known chemical and physical properties of GSK494581A,

which can be useful for preliminary safety assessments while awaiting the official SDS.
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Property Value

CAS Number 909416-67-7

Molecular Formula C27H28F2N2O4S

Molecular Weight 514.59 g/mol

Storage (Powder) -20°C for up to 2 years

Storage (in DMSO) 4°C for up to 2 weeks; -80°C for up to 6 months

Experimental Protocols and Signaling Pathways
GSK494581A is identified as a mixed-activity glycine transporter subtype 1 (GlyT1) inhibitor

and a GPR55 agonist. Its use in research settings would likely involve its dissolution in a

solvent like DMSO for in vitro or in vivo studies. The disposal of any materials that come into

contact with GSK494581A (e.g., pipette tips, gloves, empty containers) should be treated as

chemically contaminated waste.

Simplified GPR55 Signaling Pathway

GSK494581A GPR55 ReceptorAgonist Binding Gq/11 or G12/13Activates
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Caption: Simplified GPR55 signaling pathway activated by GSK494581A.
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GSK494581A Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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